Cas no 640291-93-6 ([5-(4-methylphenyl)-1,2-oxazol-3-yl]methanol)

• Product Name: [5-(4-methylphenyl)-1,2-oxazol-3-yl]methanol
• CAS No: 640291-93-6
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD06199339
• CID: 961101
• PubChem ID: 23006256
• Update Time: 2025-06-08

[5-(4-methylphenyl)-1,2-oxazol-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (5-(p-Tolyl)isoxazol-3-yl)methanol
• (5-P-TOLYLISOXAZOL-3-YL)METHANOL
• [5-(4-methylphenyl)-1,2-oxazol-3-yl]methanol
• [5-(4-Methylphenyl)isoxazol-3-yl]methanol
• F2135-0533
• [5-(4-methylphenyl)-3-isoxazolyl]methanol
• CCG-309931
• EN300-232364
• SCHEMBL14069278
• AKOS003673914
• DTXSID70629707
• STK506074
• MFCD06199339
• 640291-93-6
• [5-(p-Tolyl)isoxazol-3-yl]methanol
• ALBB-009792
• 3-Isoxazolemethanol, 5-(4-methylphenyl)-

• MDL： MFCD06199339
• Inchi： 1S/C11H11NO2/c1-8-2-4-9(5-3-8)11-6-10(7-13)12-14-11/h2-6,13H,7H2,1H3
• InChI Key： YPDITGIFBYDNAC-UHFFFAOYSA-N
• SMILES： O1C(=CC(CO)=N1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26000
• LogP: 2.14230

[5-(4-methylphenyl)-1,2-oxazol-3-yl]methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on [5-(4-methylphenyl)-1,2-oxazol-3-yl]methanol

[5-(4-methylphenyl)-1,2-oxazol-3-yl]methanol: A Comprehensive Overview

[5-(4-methylphenyl)-1,2-oxazol-3-yl]methanol, also known by its CAS number 640291-93-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of 1,2-oxazole derivatives, which have been extensively studied due to their unique electronic properties and potential applications in drug design, optoelectronics, and catalysis. The structure of this compound features a methoxy group attached to a 1,2-oxazole ring system, which is further substituted with a 4-methylphenyl group. This combination of functional groups makes it a versatile molecule with promising chemical reactivity and biological activity.

The synthesis of [5-(4-methylphenyl)-1,2-oxazol-3-yl]methanol typically involves multi-step organic reactions. One common approach is the condensation of an aldehyde with an amine in the presence of an oxidizing agent to form the oxazole ring. Subsequent functionalization steps allow for the introduction of the methoxy and 4-methylphenyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made this compound more accessible for research and industrial applications.

Recent studies have highlighted the potential of 640291-93-6 as a building block in medicinal chemistry. Its oxazole ring is known to exhibit significant bioactivity due to its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. For instance, researchers have explored its role as a lead compound in the development of anti-inflammatory agents and anticancer drugs. The substitution pattern on the oxazole ring plays a crucial role in determining its pharmacokinetic properties, making it a valuable candidate for drug discovery programs.

In addition to its pharmaceutical applications, [5-(4-methylphenyl)-1,2-oxazol-3-yl]methanol has shown promise in materials science. Its electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in nanotechnology have enabled the incorporation of this compound into advanced materials with tailored optoelectronic characteristics. For example, studies have demonstrated its ability to enhance the efficiency of OLEDs by improving charge transport properties.

The environmental impact of 640291-93-based compounds has also been a topic of recent research. Scientists are investigating its biodegradability and toxicity profiles to ensure sustainable use in industrial processes. Preliminary findings suggest that this compound exhibits low toxicity towards aquatic organisms under controlled conditions, making it a safer alternative to traditional chemicals in certain applications.

Looking ahead, the future of [5-(4-methylphenyl)-1,2-oxazol-3-y]methanol lies in its continued exploration across diverse fields. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new functionalities and applications for this versatile molecule. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both scientific knowledge and technological innovation.